Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate

• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: ethyl 1-[3-(2-methylanilino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C18H26N2O3/c1-3-23-18(22)15-8-6-11-20(13-15)12-10-17(21)19-16-9-5-4-7-14(16)2/h4-5,7,9,15H,3,6,8,10-13H2,1-2H3,(H,19,21)
• InChI Key: QNGOMMGOFDOART-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC=CC=C2C

Description

Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate, also known as EPPP, is a chemical compound used in scientific research for its psychoactive properties. EPPP belongs to the class of piperidine derivatives and is structurally similar to the well-known drug methamphetamine. EPPP has gained attention in recent years due to its potential as a research tool in the study of the central nervous system.

Mechanism of Action

Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate acts as a dopamine reuptake inhibitor, meaning that it prevents the reuptake of dopamine into nerve cells, leading to an increase in dopamine levels in the brain. This increased dopamine activity is thought to be responsible for the psychoactive effects of Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate.
Biochemical and Physiological Effects:
Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate has been shown to increase dopamine levels in the brain, leading to increased locomotor activity and hyperthermia. It has also been shown to increase the release of serotonin and norepinephrine, two other neurotransmitters involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate in scientific research is its ability to increase dopamine levels in the brain, which can be useful in studying the role of dopamine in behavior and mood disorders. However, Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate is a controlled substance and requires specialized equipment and expertise to synthesize and handle safely. Additionally, the psychoactive effects of Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate can make it difficult to conduct experiments that require precise behavioral measurements.

Future Directions

Future research using Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate could focus on its potential as a treatment for mood and behavior disorders, as well as its effects on other neurotransmitter systems in the brain. Further investigation into the mechanism of action of Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate could also provide insight into the regulation of dopamine in the brain and its role in behavior.

Synthesis Methods

The synthesis of Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate involves a multi-step process that begins with the condensation of 2-toluidine with ethyl acetoacetate to form 2-toluidinyl-3-oxobutanoate. This intermediate is then reacted with piperidine to yield Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate. The synthesis of Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate has been used in scientific research to study the central nervous system. It has been shown to have psychoactive effects similar to those of methamphetamine, including increased locomotor activity and hyperthermia. Ethyl 1-[3-oxo-3-(2-toluidino)propyl]-3-piperidinecarboxylate has also been used to investigate the role of dopamine in the brain and its effects on behavior.